molecular formula C20H23ClFN3O2S B3014854 N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-phenoxyacetamide hydrochloride CAS No. 1052533-94-4

N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-phenoxyacetamide hydrochloride

Cat. No. B3014854
CAS RN: 1052533-94-4
M. Wt: 423.93
InChI Key: IONPJMBAKMWMKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-phenoxyacetamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3O2S and its molecular weight is 423.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Antitumor Applications

  • Anti-inflammatory Activity : Derivatives similar to the compound have been synthesized and shown to possess significant anti-inflammatory activity. For instance, a series of novel acetamides with anti-inflammatory properties were synthesized, showcasing the potential for similar structures to be used in the development of new anti-inflammatory drugs (K. Sunder & Jayapal Maleraju, 2013).
  • Antitumor Evaluation : Novel derivatives of 6-amino-2-phenylbenzothiazole, bearing different substituents including fluoro groups on the phenyl ring, were prepared as hydrochloride salts and found to exert cytostatic activities against malignant human cell lines, indicating their potential application in cancer research (L. Racané et al., 2006).

Chemical Synthesis and Characterization

  • Novel Synthesis Approaches : Research into similar compounds often involves the development of novel synthesis methods, leading to a better understanding of chemical reactions and the creation of new molecules with potential applications in medicinal chemistry and materials science. For example, the synthesis of new AB-type monomers for polybenzimidazoles demonstrates innovative approaches to creating polymers with specific desired properties (R. Begunov & A. Valyaeva, 2015).

Molecular Imaging and Diagnostic Applications

  • Imaging Agent Development : Fluorinated compounds are of particular interest in the development of imaging agents for positron emission tomography (PET) and other imaging techniques due to their suitable physical properties. Research into compounds with fluorine substituents has led to the development of agents with high affinity for specific biological targets, offering insights into potential applications of similar compounds in diagnostic imaging (C. Fookes et al., 2008).

Corrosion Inhibition

  • Corrosion Inhibition : Benzothiazole derivatives, which share structural similarities with the compound , have been studied for their corrosion inhibiting effects. Such studies are crucial for developing new materials that can withstand corrosive environments, indicating potential industrial applications for similar compounds (Zhiyong Hu et al., 2016).

properties

IUPAC Name

N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22FN3O2S.ClH/c1-23(2)11-6-12-24(19(25)14-26-16-7-4-3-5-8-16)20-22-17-10-9-15(21)13-18(17)27-20;/h3-5,7-10,13H,6,11-12,14H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IONPJMBAKMWMKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)COC3=CC=CC=C3.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23ClFN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.